4-[5-(3-amino-4-hydroxyphenyl)-2H-tetrazol-2-yl]butanoic acid

• IUPAC Name: 4-[5-(3-amino-4-hydroxyphenyl)tetrazol-2-yl]butanoic acid
• InChI: InChI=1S/C11H13N5O3/c12-8-6-7(3-4-9(8)17)11-13-15-16(14-11)5-1-2-10(18)19/h3-4,6,17H,1-2,5,12H2,(H,18,19)
• InChI Key: IQJXNVDTJNBMJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NN(N=N2)CCCC(=O)O)N)O
• Molecular Formula: C11H13N5O3
• Molecular Weight: 263.25 g/mol

Description

This compound is a derivative of an amino acid, as it contains an amino group (-NH2), a carboxyl group (-COOH), and a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring). The presence of the tetrazol group (a ring of 2 carbon and 3 nitrogen atoms) suggests that this compound might have interesting reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable amino acid precursor with a compound containing the tetrazol group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would have a tetrazol group attached to the 4th carbon of a butanoic acid, and a phenyl group with an amino and a hydroxy substituent attached to the 5th carbon of the tetrazol ring.

Chemical Reactions Analysis

The reactivity of this compound could be quite diverse due to the presence of several functional groups. The amino and carboxyl groups might participate in acid-base reactions, the tetrazol group might be involved in nucleophilic or electrophilic substitution reactions, and the phenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. It’s likely to be solid at room temperature, and its solubility would depend on the pH of the solution.

Scientific Research Applications

4-[5-(3-amino-4-hydroxyphenyl)-2H-tetrazol-2-yl]butanoic acid has been studied for its potential applications in various scientific fields. It has been used as a reagent in the synthesis of peptides, proteins, and other organic compounds. It has also been used as a catalyst in the synthesis of heterocyclic compounds. Additionally, this compound has been studied for its potential medicinal applications, such as for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 4-[5-(3-amino-4-hydroxyphenyl)-2H-tetrazol-2-yl]butanoic acid is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as tyrosine kinases and cyclooxygenase-2 (COX-2). This inhibition is thought to be responsible for its potential medicinal applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as tyrosine kinases and COX-2. This inhibition is thought to be responsible for its potential medicinal applications. Additionally, this compound has been studied for its potential anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

4-[5-(3-amino-4-hydroxyphenyl)-2H-tetrazol-2-yl]butanoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and can be synthesized from readily available chemicals. Additionally, it is stable and can be stored for extended periods of time without significant degradation. However, there are also some limitations to its use. For example, it is toxic and should be handled with caution.

Future Directions

Future research on 4-[5-(3-amino-4-hydroxyphenyl)-2H-tetrazol-2-yl]butanoic acid could focus on further elucidating its mechanism of action and exploring its potential applications in various medical fields. Additionally, research could be conducted to develop more efficient and cost-effective synthesis methods for the compound. Other potential directions for future research include investigating its potential effects on other enzymes and exploring its potential as an anti-inflammatory and anti-cancer agent.

Synthesis Methods

4-[5-(3-amino-4-hydroxyphenyl)-2H-tetrazol-2-yl]butanoic acid can be synthesized by a variety of methods. One method involves the reaction of 4-aminophenol with sodium azide in the presence of an acid catalyst, such as hydrochloric acid. This reaction produces the desired product in good yields. Other methods involve the use of a variety of other reagents, such as sodium nitrite, potassium cyanide, and sodium bicarbonate.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to avoid contact with skin and eyes, and to use it only in a well-ventilated area.